Cas no 90389-52-9 ((2-Bromophenyl)methyl(ethyl)amine Hydrochloride)

• Product Name: (2-Bromophenyl)methyl(ethyl)amine Hydrochloride
• CAS No: 90389-52-9
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 2722978
• PubChem ID: 49795959
• Update Time: 2025-06-12

(2-Bromophenyl)methyl(ethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)methyl(ethyl)amine Hydrochloride
• Z1982494002
• QDA38952
• N-ethyl-2-bromobenzylamine hydrochloride
• N-(2-BROMOBENZYL)ETHANAMINE HYDROCHLORIDE
• [(2-Bromophenyl)Methyl](Ethyl)Amine HCl
• CHEMBL13741
• G23066
• [(2-Bromophenyl)Methyl](Ethyl)Amine Hydrochloride
• 90389-52-9
• EN300-199344
• [(2-Bromophenyl)Methyl](Ethyl)AmineHydrochloride
• N-[(2-bromophenyl)methyl]ethanamine;hydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-2-11-7-8-5-3-4-6-9(8)10;/h3-6,11H,2,7H2,1H3;1H
• InChI Key： JXERWAFQNCNDTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCC.Cl

Computed Properties

• Exact Mass: 248.99199Da
• Monoisotopic Mass: 248.99199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 249.9±15.0 °C at 760 mmHg
• Flash Point: 105.0±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Bromophenyl)methyl(ethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Bromophenyl)methyl(ethyl)amine Hydrochloride

Comprehensive Overview of (2-Bromophenyl)methyl(ethyl)amine Hydrochloride (CAS No. 90389-52-9)

(2-Bromophenyl)methyl(ethyl)amine Hydrochloride (CAS No. 90389-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry and material science. The presence of a bromine substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

One of the key features of (2-Bromophenyl)methyl(ethyl)amine Hydrochloride is its structural versatility. The ethylamine moiety coupled with the 2-bromophenyl group allows for further functionalization, enabling researchers to explore its potential in drug discovery and development. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular systems. This aligns with the growing interest in small molecule therapeutics and precision medicine, which are currently trending topics in the scientific community.

The compound's hydrochloride salt form (CAS No. 90389-52-9) improves its solubility and stability, making it more suitable for laboratory and industrial applications. Researchers often seek information on its solubility profile, melting point, and spectroscopic properties, as these are critical for experimental design. Additionally, its NMR spectra and mass spectrometry data are frequently requested by chemists for structural verification and quality control purposes.

In the context of green chemistry and sustainable synthesis, (2-Bromophenyl)methyl(ethyl)amine Hydrochloride has been explored as a building block for environmentally friendly processes. The demand for eco-friendly reagents and catalysts has surged, driven by global initiatives to reduce chemical waste and energy consumption. This compound's potential in catalytic transformations and atom-efficient reactions positions it as a candidate for sustainable chemical manufacturing.

Another area of interest is the compound's application in material science. Its aromatic and amine functionalities make it a promising precursor for polymeric materials and coordination complexes. With the rise of smart materials and nanotechnology, researchers are investigating its role in designing advanced materials with tailored properties. Questions about its thermal stability and electronic characteristics are common in academic and industrial forums.

From a commercial perspective, (2-Bromophenyl)methyl(ethyl)amine Hydrochloride (CAS No. 90389-52-9) is available through specialized chemical suppliers. Buyers often inquire about its purity grades, packaging options, and regulatory compliance, reflecting the importance of quality assurance in chemical procurement. The compound's safety data sheet (SDS) and handling guidelines are also frequently searched topics, underscoring the need for proper laboratory practices.

In summary, (2-Bromophenyl)methyl(ethyl)amine Hydrochloride is a multifaceted compound with applications spanning pharmaceuticals, material science, and sustainable chemistry. Its unique structural attributes and reactivity profile make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.